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Compound Focus: Trivertal

Get Quote

Chemical Profile of Trivertal

The table below outlines the fundamental chemical and application data found for Trivertal.

Property

Description / Value

CAS Number

Molecular Formula

Molecular Weight

IUPAC Name

Purity (Available Data)

Primary Industry Use

Reported Aroma

Key Research
Application

68039-49-6 (mixture of isomers); 27939-60-2 (specific isomer) [1] [2]

C9H140 [1] [2]

138.21 g/mol [1] [2]

1,2-dimethylcyclohex-3-ene-1-carbaldehyde [2]

> 99% (for cataloged material) [1]

Fragrance and Flavoring [2] [1]

Herbaceous, green, reminiscent of ivy and tomato leaves [2]

Precursor for synthesizing stable cyclic (alkyl)(amino)carbenes (CAACs) for
catalysis [2]
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Overview of Reported Antimicrobial Activity

One source provided preliminary data on the antimicrobial properties of an essential oil containing Trivertal.
The table below shows the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal
Concentration (MBC) values. It is crucial to note that these values are for the essential oil mixture, not for

purified Trivertal alone [2].

. . Minimum Inhibitory Concentration Minimum Bactericidal Concentration
Microorganism
(MIC) (%) (MBC) (%)
E. coli 0.5 1.0
S. aureus 0.3 0.6
C. albicans 0.4 0.8

Synthesis and Experimental Methodology

While a specific experimental protocol for antimicrobial testing was not detailed, the search results describe
a sophisticated multi-step synthetic procedure for converting Trivertal into stable carbenes, which are

valuable in catalyst development [2]. This workflow can be visualized as follows:
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Trivertal
(C9H140)

Click to download full resolution via product page
Diagram Title: Synthetic Route from Trivertal to Carbene

Detailed Procedure for Carbene Synthesis from Trivertal [2]:

e Enamine Formation: Trivertal is reacted with a primary amine to form an enamine intermediate. The
reported yield for this step is 94%.

¢ Alkylation: The enamine is treated with Lithium diisopropylamide (LDA), a strong base, followed by
the addition of 3-chloro-2-methyl-1-propene. This alkylation step proceeds with a 90% yield.
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¢ Hydroiminiumation: The alkylated intermediate undergoes a hydroiminiumation reaction using
hydrochloric acid (HCI) to form a cyclic aldiminium salt in 74% yield.

e Deprotonation: The final step involves deprotonation of the aldiminium salt with LDA to afford the
desired stable cyclic (alkyl)(amino)carbene (CAAC).

Interpretation and Research Considerations

The data gap highlights that Trivertal is primarily an industrial compound for fragrances and a chemical

synthesis building block. Its investigation as a direct therapeutic agent appears to be preliminary.

¢ Industrial vs. Therapeutic Focus: The main identified "performance" comparison for Trivertal in the
literature is organoleptic (its scent profile) within the fragrance industry, rather than its potency in
biological systems [2] [1].

Mechanistic Insights: The most significant modern scientific interest in Trivertal lies in its role as a
precursor for synthesizing cyclic (alkyl)(amino)carbenes (CAACSs). These carbenes are excellent
ligands for transition metals and have shown high utility in catalysis, such as in gold(l)-catalyzed
hydroamination of internal alkynes [2]. This represents its most documented "performance” in a
research context.

Natural Occurrence: Trivertal has been identified as a minor constituent in the essential oil of
Murraya koenigii (curry leaf) [2]. Research into the bioactivity of the whole leaf extract is more
established, with studies indicating mechanisms relevant to neurodegenerative diseases, such as
antioxidant and anti-inflammatory activities [3]. The effect of the whole extract cannot be attributed to
Trivertal.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Trivertal versus other compounds]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1897961#trivertal-versus-other-

compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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